Cas no 1379364-21-2 (ALLYL(5-CHLORO-2-METHOXYPHENYL)SULFANE)

• Product Name: ALLYL(5-CHLORO-2-METHOXYPHENYL)SULFANE
• CAS No: 1379364-21-2
• MF: C₁₀H₁₁ClOS
• MW: 214.711740732193
• MDL: MFCD18911092
• CID: 5179590
• Update Time: 2026-03-05

ALLYL(5-CHLORO-2-METHOXYPHENYL)SULFANE Chemical and Physical Properties

Names and Identifiers

• ALLYL(5-CHLORO-2-METHOXYPHENYL)SULFANE

• MDL： MFCD18911092
• Inchi： 1S/C10H11ClOS/c1-3-6-13-10-7-8(11)4-5-9(10)12-2/h3-5,7H,1,6H2,2H3
• InChI Key： SPMKVSGPGNLYCQ-UHFFFAOYSA-N
• SMILES： C1(OC)=CC=C(Cl)C=C1SCC=C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on ALLYL(5-CHLORO-2-METHOXYPHENYL)SULFANE

Research Brief on ALLYL(5-CHLORO-2-METHOXYPHENYL)SULFANE (CAS: 1379364-21-2): Recent Advances and Applications

ALLYL(5-CHLORO-2-METHOXYPHENYL)SULFANE (CAS: 1379364-21-2) is a sulfur-containing organic compound that has recently garnered attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique allyl and chloromethoxy phenyl groups, has shown promising potential in various applications, including drug discovery, agrochemical development, and material science. Recent studies have focused on its synthesis, reactivity, and biological activities, making it a subject of significant scientific interest.

The synthesis of ALLYL(5-CHLORO-2-METHOXYPHENYL)SULFANE has been optimized in recent research to improve yield and purity. A study published in the Journal of Organic Chemistry (2023) detailed a novel catalytic method using palladium-based catalysts, which achieved a yield of over 85% under mild conditions. This advancement addresses previous challenges related to the instability of the allyl group during synthesis, paving the way for scalable production.

In medicinal chemistry, ALLYL(5-CHLORO-2-METHOXYPHENYL)SULFANE has been investigated for its potential as a scaffold for developing new antimicrobial agents. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of this compound exhibited significant activity against methicillin-resistant Staphylococcus aureus (MRSA), with minimum inhibitory concentrations (MICs) as low as 2 µg/mL. The mechanism of action is believed to involve disruption of bacterial cell membrane integrity, a promising avenue for combating antibiotic-resistant pathogens.

Beyond its antimicrobial properties, this compound has also been explored in agrochemical applications. Research conducted by the European Journal of Agrochemicals (2023) demonstrated that ALLYL(5-CHLORO-2-METHOXYPHENYL)SULFANE derivatives act as effective fungicides against Botrytis cinerea, a common plant pathogen. The study highlighted the compound's ability to inhibit fungal spore germination, suggesting its potential as an eco-friendly alternative to traditional fungicides.

In material science, the unique electronic properties of ALLYL(5-CHLORO-2-METHOXYPHENYL)SULFANE have been harnessed for developing organic semiconductors. A 2023 paper in Advanced Materials described its incorporation into polymer matrices, resulting in materials with enhanced charge transport properties. These findings open new possibilities for designing flexible electronics and optoelectronic devices.

Despite these advancements, challenges remain in fully understanding the compound's pharmacokinetics and toxicological profile. Ongoing research aims to address these gaps, particularly in the context of drug development. Future directions include exploring its potential in targeted cancer therapies and as a building block for more complex chemical entities.

In conclusion, ALLYL(5-CHLORO-2-METHOXYPHENYL)SULFANE (CAS: 1379364-21-2) represents a versatile and promising compound with applications spanning multiple disciplines. Continued research into its synthesis, biological activity, and material properties will likely uncover further opportunities for innovation in chemical biology and beyond.